Cas no 2229390-57-0 (4-(azetidin-3-yl)-3-phenyl-1H-pyrazole)

• Product Name: 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole
• CAS No: 2229390-57-0
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5866170
• PubChem ID: 165976615
• Update Time: 2025-10-30

4-(azetidin-3-yl)-3-phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole
• 2229390-57-0
• EN300-1862368

• Inchi： 1S/C12H13N3/c1-2-4-9(5-3-1)12-11(8-14-15-12)10-6-13-7-10/h1-5,8,10,13H,6-7H2,(H,14,15)
• InChI Key： NPFZUGPVFYWGLU-UHFFFAOYSA-N
• SMILES： N1CC(C2C=NNC=2C2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole

Chemical Profile of 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole (CAS No. 2229390-57-0)

4-(azetidin-3-yl)-3-phenyl-1H-pyrazole, identified by the CAS number 2229390-57-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of an azetidine ring in its molecular structure introduces additional complexity, making it a subject of interest for further chemical and biological investigation.

The molecular structure of 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole consists of a pyrazole core substituted with a phenyl group at the 3-position and an azetidine ring at the 4-position. This specific arrangement of functional groups contributes to its distinct chemical reactivity and interaction with biological targets. The phenyl group enhances hydrophobicity, while the azetidine ring introduces steric and electronic effects that can modulate binding affinity and selectivity. Such structural features are crucial in drug design, as they can influence how the compound interacts with enzymes, receptors, and other cellular components.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Pyrazole derivatives, in particular, have been extensively studied due to their ability to mimic natural products and exhibit diverse biological activities. The compound 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole represents an innovative approach to expanding the chemical space of pyrazole-based molecules. Its synthesis involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework efficiently.

One of the most compelling aspects of 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole is its potential as a scaffold for drug discovery. Researchers have hypothesized that its unique structural motif could interact with targets involved in various diseases, including cancer and inflammatory disorders. Preliminary computational studies have suggested that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in disease pathways. These findings are particularly intriguing because kinase inhibitors are among the most successful classes of drugs developed over the past few decades.

The biological evaluation of 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole has been a focus of several recent studies. In vitro assays have demonstrated promising activity against specific enzymatic targets, although further research is needed to fully elucidate its mechanism of action. Additionally, cell-based assays have shown potential cytotoxic effects on certain cancer cell lines, indicating that this compound may have therapeutic relevance in oncology research. These early findings underscore the importance of continued investigation into its pharmacological profile.

From a chemical perspective, 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole offers a rich platform for structural modifications aimed at enhancing its biological efficacy and pharmacokinetic properties. Functional group interconversions, such as halogenation or alkylation, can be used to introduce additional moieties that improve solubility or target specificity. Furthermore, derivatization strategies may reveal new analogs with superior activity profiles. The versatility of this scaffold makes it an attractive candidate for medicinal chemists seeking to develop next-generation therapeutics.

The synthesis and characterization of 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole also contribute to the broader field of heterocyclic chemistry. Understanding how different substituents influence reactivity and stability provides valuable insights into designing more effective synthetic routes. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structure and purity of this compound. These analytical methods are essential for ensuring that subsequent biological studies are conducted with high-quality material.

As research progresses, 4-(azetidin-3-yl)-3-phenyl-1H-pyrazole is expected to play a significant role in drug discovery efforts. Its unique combination of structural features and preliminary biological activity makes it a promising candidate for further development. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these initial findings into tangible therapeutic outcomes. The compound exemplifies how innovative molecular design can lead to novel treatments for unmet medical needs.

The future directions for studying 4-(azetidin-3-yi)-3-pheniil-I-I-tiazolii include exploring its interactions with complex biological systems and evaluating its safety profile in preclinical models. Investigating how it behaves within living cells will provide critical data on its distribution, metabolism, and excretion (ADME) properties. Additionally, computational modeling can help predict potential side effects and optimize dosing regimens before moving to human trials.

In conclusion, 4-(azetidin - 31 - yl) - 3 - pheniil - I-I-tiazolii (CAS No . 2229390 - 57 - 0 ) is a structurally interesting heterocyclic compound with significant potential in pharmaceutical research . Its unique scaffold , combined with promising preliminary biological activities , positions it as an important molecule for further study . As our understanding of its chemistry and biology deepens , it may emerge as a valuable tool in the development of new drugs . The ongoing investigations into this compound highlight the dynamic nature of medicinal chemistry and the continuous quest for innovative therapeutic solutions .